Cas no 15861-36-6 (1H-Indole-6-carbonitrile)

• Product Name: 1H-Indole-6-carbonitrile
• CAS No: 15861-36-6
• Molecular Formula: C₉H₆N₂
• Molecular Weight: 142.1573
• MDL: MFCD00016732
• CID: 50231
• PubChem ID: 85146

1H-Indole-6-carbonitrile Properties

Names and Identifiers

• 6-Cyanoindole
• Indole-6-carbonitrile
• 6-Indolecarbonitrile
• 6-Cyanoidole
• 1H-indole-6-carbonitrile
• CYANOINDOLE-6
• 6-Cyano-1H-indole
• Ndole-6-carbonitrile
• 6-Cyanoindole ,98%
• Indole-6-carbonitrile, 98+%
• 6-cyano-indole
• indole-6-cyano-
• 6-indole carbonitrile
• PubChem7239
• 1H-indol-6-yl cyanide
• KSC182G5B
• SZSZDBFJCQKTRG-UHFFFAOYSA-N
• STK500348
• SBB018794
• BBL009940
• 1H-Indole-6-carbonitrile, AldrichCPR
• EINECS 239-988-5
• AB01213
• F9Y
• UNII-JTV63MA4Q6
• MFCD00016732
• HY-34502
• NS00025159
• SY019179
• PS-3659
• FT-0602437
• AB01334388-02
• Z1201617280
• A809950
• AKOS000321555
• AM20060950
• AC-22688
• NCGC00342137-01
• 15861-36-6
• DTXSID00166478
• JTV63MA4Q6
• EN300-100999
• C2084
• A3496
• SCHEMBL507312
• CS-D1712
• C-8850
• ALBB-004804
• DTXCID0088969
• 1H-Indole-6-carbonitrile
• indole-6-carbonitrile
• DB-043392

• MDL： MFCD00016732
• InChIKey： SZSZDBFJCQKTRG-UHFFFAOYSA-N
• Inchi： 1S/C9H6N2/c10-6-7-1-2-8-3-4-11-9(8)5-7/h1-5,11H
• SMILES： N1([H])C([H])=C([H])C2C([H])=C([H])C(C#N)=C([H])C1=2
• BRN： 116502

Computed Properties

• Exact Mass: 142.053098g/mol
• Surface Charge: 0
• XLogP3: 2.4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 142.053098g/mol
• Monoisotopic Mass: 142.053098g/mol
• Topological Polar Surface Area: 39.6Ų
• Heavy Atom Count: 11
• Complexity: 191
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.03958
• PSA: 39.58000
• Refractive Index: 1.674
• Boiling Point: 350°C at 760 mmHg
• Melting Point: 128.0 to 132.0 deg-C
• Flash Point: 121.9±5.6 °C
• Color/Form: Not determined
• Solubility: Not determined
• Sensitiveness: Air & Light Sensitive
• Density: 1.24

1H-Indole-6-carbonitrile Security Information

• Symbol:
• Safety Term：6.1
• Safety Instruction： S22-S36/37
• Packing Group：III
• Packing Group：III
• Risk Phrases：R22
• Hazard Level：6.1
• Dangerous goods sign：
• Hazardous Material transportation number：3439
• Hazard Statement： H301-H315-H319
• Warning Statement： P264-P270-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P405-P501
• Prompt：dangerous
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• PackingGroup：III
• Risk Phrases： R22: harmful if swallowed.
• Signal Word：Warning
• HazardClass：6.1

1H-Indole-6-carbonitrile Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%